Cas no 615551-59-2 (Formoterol O-b-D-Glucuronide (mixture of diastereomers))

• Product Name: Formoterol O-b-D-Glucuronide (mixture of diastereomers)
• CAS No: 615551-59-2
• MF: C₂₅H₃₂N₂O₁₀
• MW: 520.528987884521
• CID: 1062008
• PubChem ID: 71316866
• Update Time: 2025-07-02

Formoterol O-b-D-Glucuronide (mixture of diastereomers) Chemical and Physical Properties

Names and Identifiers

• Formoterol O-β-D-Glucuronide (mixture of diastereomers)
• Formoterol O-β-D-Glucuronide
• (2S,3S,4S,5R,6S)-6-[2-formamido-4-[(1R)-1-hydroxy-2-[[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino]ethyl]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• ForMoterol β-D-Glucuronide
• ARFORMOTEROL .BETA.-D-GLUCURONIDE
• 2-Formamido-4-[(1R)-1-hydroxy-2-{[(2R)-1-(4-methoxyphenyl)propan-2-yl]amino}ethyl]phenyl beta-D-glucopyranosiduronic acid
• 2-(Formylamino)-4-[(1R)-1-hydroxy-2-[[(1R)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl,
• Formoterol beta-D-glucuronide
• Arformoterol beta-D-glucuronide
• KC7S9S4PRG
• Formoterol O-??-D-Glucuronide
• A-D-glucopyranosiduronic acid
• UNII-KC7S9S4PRG
• AKOS040754991
• Formoterol O-b-D-Glucuronide (mixture of diastereomers)
• 2-(Formylamino)-4-[(1RS)-1-hydroxy-2-[[(1RS)-2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]phenyl ss-D-Glucopyranosiduronic Acid
• (R,R)-Formoterol glucuronide
• FORMOTEROL .BETA.-D-GLUCURONIDE, (R,R)-
• Formoterol beta-D-glucuronide, (R,R)-
• Formoterol metabolite FG1, (R,R)-
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 2-(FORMYLAMINO)-4-((1R)-1-HYDROXY-2-(((1R)-2-(4-METHOXYPHENYL)-1-METHYLETHYL)AMINO)ETHYL)PHENYL
• Formoterol O-beta-D-Glucuronide
• 615551-59-2
• beta-D-Glucopyranosiduronic acid, 2-(formylamino)-4-((1R)-1-hydroxy-2-(((1R)-2-(4-methoxyphenyl)-1-methylethyl)amino)ethyl)phenyl
• DTXSID60747808
• Formoterol O-?-D-Glucuronide

• Inchi： 1S/C25H32N2O10/c1-13(9-14-3-6-16(35-2)7-4-14)26-11-18(29)15-5-8-19(17(10-15)27-12-28)36-25-22(32)20(30)21(31)23(37-25)24(33)34/h3-8,10,12-13,18,20-23,25-26,29-32H,9,11H2,1-2H3,(H,27,28)(H,33,34)/t13-,18+,20+,21+,22-,23+,25-/m1/s1
• InChI Key： CHNNYXWDVZXHPK-WUTHJAFQSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1C=CC(=CC=1NC=O)[C@H](CN[C@H](C)CC1C=CC(=CC=1)OC)O)O)O)O

Computed Properties

• Exact Mass: 520.20600
• Monoisotopic Mass: 520.20569522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 187Ų

Experimental Properties

• Melting Point: >183oC (dec.)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 190.53000
• LogP: 0.82910

Formoterol O-b-D-Glucuronide (mixture of diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20??C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Formoterol O-b-D-Glucuronide (mixture of diastereomers)

Comprehensive Overview of Formoterol O-β-D-Glucuronide (CAS No. 615551-59-2) and Its Diastereomeric Mixture

Formoterol O-β-D-Glucuronide, a metabolite of the widely used bronchodilator Formoterol, plays a critical role in pharmacokinetic studies and drug metabolism research. With the CAS registry number 615551-59-2, this compound is recognized for its significance in understanding the glucuronidation pathway, a major phase II metabolic process. The mixture of diastereomers adds complexity to its analysis, making it a subject of interest for researchers focusing on stereochemistry and drug disposition.

The growing demand for precision medicine and personalized therapeutics has heightened interest in metabolites like Formoterol O-β-D-Glucuronide. Researchers and clinicians are increasingly exploring how glucuronide conjugates influence drug efficacy and safety, particularly in respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). This aligns with current trends in biomarker discovery and therapeutic drug monitoring, where metabolites serve as indicators of drug exposure and patient adherence.

From a technical perspective, the synthesis and characterization of Formoterol O-β-D-Glucuronide require advanced analytical techniques, including LC-MS/MS (liquid chromatography-tandem mass spectrometry) and NMR spectroscopy. These methods are essential for distinguishing between the diastereomers and quantifying their ratios in biological samples. The compound's stability under various pH and temperature conditions is another area of investigation, particularly for bioanalytical method development and clinical sample analysis.

In the context of drug-drug interactions, Formoterol O-β-D-Glucuronide serves as a model substrate for studying UDP-glucuronosyltransferase (UGT) enzymes. Polymorphisms in UGT genes can lead to interindividual variability in drug metabolism, a hot topic in pharmacogenomics. This has implications for optimizing dosing regimens and minimizing adverse effects, especially in patients receiving polypharmacy for chronic conditions.

The environmental fate of pharmaceutical metabolites like Formoterol O-β-D-Glucuronide is another emerging concern. With increasing attention on pharmaceutical pollution and wastewater treatment, researchers are investigating the persistence and biodegradability of glucuronide conjugates in aquatic systems. This aligns with global efforts to promote green chemistry and sustainable drug development practices.

For pharmaceutical manufacturers and contract research organizations (CROs), Formoterol O-β-D-Glucuronide (CAS 615551-59-2) represents a valuable reference standard for bioequivalence studies and regulatory submissions. Its availability as a well-characterized mixture of diastereomers supports the development of robust analytical methods required by agencies like the FDA and EMA. This is particularly relevant given the increasing stringency of generic drug approval processes worldwide.

In summary, Formoterol O-β-D-Glucuronide exemplifies the intersection of drug metabolism, analytical chemistry, and clinical pharmacology. Its study contributes to advancements in respiratory therapeutics, personalized medicine, and environmental risk assessment, addressing multiple contemporary challenges in pharmaceutical science and healthcare.